Cas no 2171462-10-3 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobutanoic acid)

2-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobutanoic acid is a specialized amino acid derivative featuring an Fmoc (9-fluorenylmethoxycarbonyl) protecting group and a 1-methyl-1H-pyrazol-4-yl side chain. This compound is primarily utilized in peptide synthesis, where the Fmoc group provides selective deprotection under mild basic conditions, ensuring compatibility with sensitive functional groups. The incorporation of the pyrazole moiety enhances structural diversity, making it valuable in medicinal chemistry for designing bioactive peptides or small-molecule inhibitors. Its carboxylic acid functionality allows for further conjugation or solid-phase peptide synthesis. The compound's stability and orthogonal protection strategy make it suitable for complex multi-step synthetic applications.
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobutanoic acid structure
2171462-10-3 structure
Product Name:2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobutanoic acid
CAS No:2171462-10-3
MF:C25H26N4O5
MW:462.497745990753
CID:6161046
PubChem ID:165806970
Update Time:2025-07-02

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobutanoic acid
    • 2171462-10-3
    • 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamido]butanoic acid
    • EN300-1496474
    • Inchi: 1S/C25H26N4O5/c1-3-21(24(31)32)27-23(30)22(15-12-26-29(2)13-15)28-25(33)34-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-13,20-22H,3,14H2,1-2H3,(H,27,30)(H,28,33)(H,31,32)
    • InChI Key: RNKYBYCHAQRPDT-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(NC(C(=O)O)CC)=O)C1C=NN(C)C=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 462.19031994g/mol
  • Monoisotopic Mass: 462.19031994g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 727
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 123Ų

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1496474-0.05g
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamido]butanoic acid
2171462-10-3
0.05g
$2829.0 2023-06-05
Enamine
EN300-1496474-0.1g
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamido]butanoic acid
2171462-10-3
0.1g
$2963.0 2023-06-05
Enamine
EN300-1496474-0.25g
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamido]butanoic acid
2171462-10-3
0.25g
$3099.0 2023-06-05
Enamine
EN300-1496474-0.5g
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamido]butanoic acid
2171462-10-3
0.5g
$3233.0 2023-06-05
Enamine
EN300-1496474-1.0g
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamido]butanoic acid
2171462-10-3
1g
$3368.0 2023-06-05
Enamine
EN300-1496474-2.5g
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamido]butanoic acid
2171462-10-3
2.5g
$6602.0 2023-06-05
Enamine
EN300-1496474-5.0g
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamido]butanoic acid
2171462-10-3
5g
$9769.0 2023-06-05
Enamine
EN300-1496474-10.0g
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamido]butanoic acid
2171462-10-3
10g
$14487.0 2023-06-05
Enamine
EN300-1496474-50mg
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamido]butanoic acid
2171462-10-3
50mg
$2829.0 2023-09-28
Enamine
EN300-1496474-100mg
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamido]butanoic acid
2171462-10-3
100mg
$2963.0 2023-09-28

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobutanoic acid Related Literature

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobutanoic acid

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobutanoic acid: A Novel Compound with Promising Therapeutic Potential

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobutanoic acid, with the CAS number 2171462-10-3, represents a significant advancement in the field of medicinal chemistry. This compound is a complex molecule that combines multiple functional groups, including the fluoren-9-yl moiety, methoxycarbonyl group, and pyrazol-4-yl ring system. Its unique structural features make it a valuable candidate for further research in drug discovery and development.

Recent studies have highlighted the potential of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobutanoic acid in targeting specific biological pathways. For instance, the fluoren-9-yl group has been shown to enhance the stability of the molecule, while the methoxycarbonyl moiety contributes to its solubility and bioavailability. These properties are critical in the design of therapeutic agents, as they directly impact the efficacy and safety of the compound in vivo.

One of the key advantages of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobutanoic acid is its ability to interact with specific molecular targets. The pyrazol-4-yl ring system, in particular, has been found to exhibit high affinity for certain receptors, making it a promising candidate for the treatment of diseases such as cancer and neurodegenerative disorders. This interaction is further enhanced by the presence of the methoxycarbonyl group, which facilitates the formation of hydrogen bonds with target proteins.

Recent advancements in synthetic chemistry have enabled the efficient production of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobutanoic acid. Researchers have developed novel methodologies to synthesize this compound with high purity and yield. These methods involve the use of catalytic reactions and selective functional group transformations, which are essential for maintaining the integrity of the molecular structure during the synthesis process.

Furthermore, the fluoren-9-yl group has been shown to play a crucial role in the pharmacokinetic profile of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobutanoic acid. This group helps in reducing the metabolic degradation of the compound, thereby extending its half-life in the bloodstream. This property is particularly important for the development of long-acting therapeutic agents.

Studies have also demonstrated the potential of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobutanoic acid in modulating specific signaling pathways. The pyrazol-4-yl ring system is known to interact with various kinases and phosphatases, which are key regulators of cellular processes. This interaction can lead to the modulation of downstream signaling events, making the compound a potential therapeutic agent for a wide range of diseases.

Additionally, the methoxycarbonyl group contributes to the overall polarity of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobutanoic acid, which is essential for its solubility in aqueous environments. This property is particularly important for the delivery of the compound to target tissues, as it ensures that the molecule can effectively reach its intended site of action.

Recent research has also focused on the potential of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobutanoic acid in the treatment of inflammatory diseases. The fluoren-9-yl group has been shown to exhibit anti-inflammatory properties, which can help in reducing the severity of conditions such as arthritis and autoimmune disorders. This makes the compound a promising candidate for further investigation in this area.

Moreover, the pyrazol-4-yl ring system has been found to have neuroprotective effects, making it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of the compound to interact with specific receptors in the nervous system highlights its potential in the treatment of these conditions.

Overall, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobutanoic acid represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential therapeutic applications make it a valuable candidate for further research and development. As the field of drug discovery continues to evolve, compounds like 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobutanoic acid are likely to play a crucial role in the development of novel therapies for a wide range of diseases.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd